Cas no 71989-95-2 (4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate)
71989-95-2 structure
Product Name:4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate
CAS No:71989-95-2
MF:C18H18O7
MW:346.331326007843
CID:573738
PubChem ID:736552
Update Time:2025-09-18
4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4,5-trimethoxy-, 4-formyl-2-methoxyphenyl ester
- (4-formyl-2-methoxyphenyl) 3,4,5-trimethoxybenzoate
- 4-FORMYL-2-METHOXYPHENYL 3,4,5-TRIMETHOXYBENZOATE
- 4-formyl-2-methoxyphenyl-3,4,5-trimethoxybenzoat
- SR-01000198430-1
- CB12052
- Oprea1_346877
- UPCMLD0ENAT5258560:001
- SR-01000198430
- CBMicro_009000
- MFCD00118266
- NS00062767
- FT-0714190
- EN300-09875
- 71989-95-2
- CS-0221721
- SMSF0004451
- EINECS 276-269-5
- Z57000519
- AKOS001037397
- BIM-0009224.P001
- Oprea1_539854
- DTXSID60992679
- 4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate
-
- Inchi： 1S/C18H18O7/c1-21-14-7-11(10-19)5-6-13(14)25-18(20)12-8-15(22-2)17(24-4)16(9-12)23-3/h5-10H,1-4H3
- InChI Key： HVTQNCJLDBFXOU-UHFFFAOYSA-N
- SMILES： O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)C1C=CC(C=O)=CC=1OC
Computed Properties
- Exact Mass: 346.10500
- Monoisotopic Mass: 346.10525291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 481.1±38.0 °C at 760 mmHg
- Flash Point: 211.7±26.8 °C
- Refractive Index: 1.564
- PSA: 80.29000
- LogP: 2.75270
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F700723-100mg |
4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate |
71989-95-2 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F700723-500mg |
4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate |
71989-95-2 | 500mg |
$ 210.00 | 2022-06-04 | ||
| TRC | F700723-1g |
4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate |
71989-95-2 | 1g |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-09875-0.05g |
4-formyl-2-methoxyphenyl 3,4,5-trimethoxybenzoate |
71989-95-2 | 95% | 0.05g |
$46.0 | 2023-10-28 | |
| Enamine | EN300-09875-0.1g |
4-formyl-2-methoxyphenyl 3,4,5-trimethoxybenzoate |
71989-95-2 | 95% | 0.1g |
$73.0 | 2023-10-28 | |
| Enamine | EN300-09875-0.25g |
4-formyl-2-methoxyphenyl 3,4,5-trimethoxybenzoate |
71989-95-2 | 95% | 0.25g |
$105.0 | 2023-10-28 | |
| Enamine | EN300-09875-0.5g |
4-formyl-2-methoxyphenyl 3,4,5-trimethoxybenzoate |
71989-95-2 | 95% | 0.5g |
$197.0 | 2023-10-28 | |
| Enamine | EN300-09875-1.0g |
4-formyl-2-methoxyphenyl 3,4,5-trimethoxybenzoate |
71989-95-2 | 95% | 1g |
$284.0 | 2023-04-29 | |
| Enamine | EN300-09875-2.5g |
4-formyl-2-methoxyphenyl 3,4,5-trimethoxybenzoate |
71989-95-2 | 95% | 2.5g |
$558.0 | 2023-10-28 | |
| Enamine | EN300-09875-5.0g |
4-formyl-2-methoxyphenyl 3,4,5-trimethoxybenzoate |
71989-95-2 | 95% | 5g |
$825.0 | 2023-04-29 |
4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
71989-95-2 (4-Formyl-2-methoxyphenyl 3,4,5-Trimethoxybenzoate) Related Products
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